Cas no 27629-48-7 (Isoxazolo[4,3-f]quinoxaline(8CI,9CI))

• Product Name: Isoxazolo[4,3-f]quinoxaline(8CI,9CI)
• CAS No: 27629-48-7
• MF: C₉H₅N₃O
• MW: 171.155501127243
• CID: 251320
• PubChem ID: 45121585
• Update Time: 2025-04-19

Isoxazolo[4,3-f]quinoxaline(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,3-f]quinoxaline(8CI,9CI)
• [1,2]oxazolo[4,3-f]quinoxaline
• 27629-48-7
• DTXSID70669204
• Isoxazolo[4,3-f]quinoxaline
• isoxazoloquinoxaline

• Inchi： 1S/C9H5N3O/c1-2-8-9(11-4-3-10-8)6-5-13-12-7(1)6/h1-5H
• InChI Key： JWYUEPRVYWDZEQ-UHFFFAOYSA-N
• SMILES： O1C=C2C(C=CC3C2=NC=CN=3)=N1

Computed Properties

• Exact Mass: 171.04335
• Monoisotopic Mass: 171.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1

Experimental Properties

• PSA: 51.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines